Cas no 24353-77-3 (Pentanoic acid,2,4-dimethyl-2-(1-methylethyl)-)

• Product Name: Pentanoic acid,2,4-dimethyl-2-(1-methylethyl)-
• CAS No: 24353-77-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 240585
• PubChem ID: 20056930
• Update Time: 2025-04-19

Pentanoic acid,2,4-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,4-dimethyl-2-(1-methylethyl)-
• 2,4-dimethyl-2-propan-2-ylpentanoic acid
• 2,4-Dimethyl-2-isopropylpentanoic acid
• Valericacid, 2-isopropyl-2,4-dimethyl- (8CI)
• UNII-MY8H4LSY8W
• DTXSID7058339
• 24353-77-3
• Valeric acid, 2-isopropyl-2,4-dimethyl-
• MY8H4LSY8W
• SCHEMBL10098426
• (+/-)-2,4-Dimethyl-2-isopropylpentanoic acid
• AKOS021471037
• Pentanoic acid, 2,4-dimethyl-2-(1-methylethyl)-
• Q27284294

• Inchi： 1S/C10H20O2/c1-7(2)6-10(5,8(3)4)9(11)12/h7-8H,6H2,1-5H3,(H,11,12)
• InChI Key： WWPDEUORQAIWDC-UHFFFAOYSA-N
• SMILES： OC(C(C)(C(C)C)CC(C)C)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: Relative vapor density (air = 1): 5.9
• Melting Point: -39 °C
• Boiling Point: 243-253 °C
• Flash Point: 94 °C c.c.
• PSA: 37.3